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Compound of Interest

Ethyl 2-(2-oxopiperidin-4-
Compound Name:
yl)acetate

Cat. No.: B598304

An In-depth Technical Guide to Ethyl 2-(2-
oxopiperidin-4-yl)acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-(2-oxopiperidin-4-yl)acetate is a heterocyclic compound of interest in medicinal
chemistry and drug development. Its core structure, a substituted piperidone, is a prevalent
motif in a wide array of biologically active molecules. This technical guide provides a
comprehensive overview of the known physical and chemical properties of Ethyl 2-(2-
oxopiperidin-4-yl)acetate. Due to the limited availability of detailed experimental protocols
and specific biological data in publicly accessible literature, this document also outlines general
synthetic strategies and analytical approaches based on established chemical principles and
data for structurally related compounds.

Chemical and Physical Properties

The fundamental physicochemical properties of Ethyl 2-(2-oxopiperidin-4-yl)acetate are
summarized in the table below. These properties are essential for its handling, formulation, and
application in a research setting.
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Property Value Reference
Molecular Formula CoH15NOs [1]
Molecular Weight 185.22 g/mol [1]
CAS Number 102943-18-0 [1]
Boiling Point 160 °C at 0.5 Torr [1]
Density (Predicted) 1.070 + 0.06 g/cm?3 [1]
pKa (Predicted) 16.26 + 0.40 [1]

Note: The density and pKa are predicted values and should be confirmed experimentally. A
melting point and specific solubility data are not readily available in the current literature.

Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of Ethyl 2-(2-oxopiperidin-4-
yl)acetate is not extensively documented in readily available scientific literature, its structure
suggests plausible synthetic routes derived from common organic chemistry methodologies. A
likely pathway involves the catalytic hydrogenation of a corresponding substituted pyridine
precursor.

General Synthetic Approach: Catalytic Hydrogenation

A potential synthetic workflow for Ethyl 2-(2-oxopiperidin-4-yl)acetate is outlined below. This
approach is based on the well-established method of reducing substituted pyridines to
piperidines.
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Synthesis Workflow
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Caption: Proposed synthetic workflow for Ethyl 2-(2-oxopiperidin-4-yl)acetate.

Hypothetical Experimental Protocol
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The following is a generalized, hypothetical protocol for the synthesis via catalytic

hydrogenation. This protocol is for illustrative purposes and would require optimization and

validation.

Reaction Setup: To a solution of ethyl 2-(pyridin-4-yl)acetate in a suitable solvent (e.qg.,
glacial acetic acid or an alcohol), a hydrogenation catalyst such as platinum(lV) oxide (PtO2)
or rhodium(lll) oxide (Rh203) is added.

Hydrogenation: The reaction mixture is subjected to a hydrogen atmosphere (typically 50-70
bar) in a high-pressure reactor at room temperature or slightly elevated temperatures.

Reaction Monitoring: The progress of the reaction is monitored by technigues such as thin-
layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to
determine the consumption of the starting material.

Work-up: Upon completion, the catalyst is removed by filtration. The solvent is removed
under reduced pressure. The resulting crude product, likely containing the piperidine
intermediate, would then be subjected to conditions that favor intramolecular cyclization to
form the lactam. This may involve heating or treatment with a mild base or acid.

Purification: The crude product is purified using column chromatography on silica gel, eluting
with a solvent system such as ethyl acetate/hexane to isolate the pure Ethyl 2-(2-
oxopiperidin-4-yl)acetate.

Characterization: The structure and purity of the final product are confirmed by spectroscopic
methods, including *H NMR, 3C NMR, mass spectrometry, and infrared spectroscopy.

Spectroscopic Characterization (Predicted)

While experimental spectra for Ethyl 2-(2-oxopiperidin-4-yl)acetate are not available, the

expected spectral characteristics can be predicted based on its structure.

e 1H NMR: The spectrum would be expected to show signals for the ethyl group (a triplet and a
guartet), protons on the piperidone ring, and the methylene protons of the acetate side chain.

e 13C NMR: The spectrum would show characteristic peaks for the carbonyl carbons of the
ester and the lactam, as well as for the carbons of the ethyl group and the piperidone ring.
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e Mass Spectrometry (MS): The mass spectrum would be expected to show a molecular ion
peak corresponding to the molecular weight of the compound (185.22 g/mol ).

« Infrared (IR) Spectroscopy: The IR spectrum would be characterized by strong absorption
bands for the C=0 stretching vibrations of the ester and the amide (lactam) functional

groups.

Biological Activity and Applications

The 2-piperidone scaffold is a key feature in a variety of pharmacologically active compounds.
Derivatives of 2-piperidone have been investigated for a range of biological activities, including
as inhibitors of B-amyloid aggregation, which is relevant to Alzheimer's disease.[2] However,
specific biological data or signaling pathways directly involving Ethyl 2-(2-oxopiperidin-4-
yl)acetate are not currently reported in the scientific literature.

Given its structure as a substituted piperidone, this compound could serve as a valuable
intermediate in the synthesis of more complex molecules for drug discovery programs. The
exploration of its biological properties would be a novel area of research.

A generalized workflow for the initial biological evaluation of a novel compound like Ethyl 2-(2-
oxopiperidin-4-yl)acetate is presented below.
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Biological Evaluation Workflow
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Caption: General workflow for the biological evaluation of a new chemical entity.

Safety and Handling

Based on available safety data for similar compounds, Ethyl 2-(2-oxopiperidin-4-yl)acetate is
expected to cause skin and serious eye irritation, and may cause respiratory irritation.[1]
Standard laboratory safety precautions should be observed when handling this compound,
including the use of personal protective equipment such as gloves, safety glasses, and a lab
coat.[1] All handling should be performed in a well-ventilated area or a fume hood.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b598304?utm_src=pdf-body-img
https://www.benchchem.com/product/b598304?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB52619393.htm?N=China
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB52619393.htm?N=China
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b598304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Ethyl 2-(2-oxopiperidin-4-yl)acetate is a molecule with potential as a building block in the
synthesis of novel therapeutic agents, owing to its embedded 2-piperidone structural motif.
While a comprehensive experimental profile of this compound is not yet available in the public
domain, this guide provides a summary of its known properties and outlines logical and
established methodologies for its synthesis and potential biological evaluation. Further
research is warranted to fully characterize this compound and explore its utility in drug
discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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